![molecular formula C9H8F3N3 B6169550 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine CAS No. 2416230-99-2](/img/no-structure.png)
1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine
Overview
Description
1,3-Dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine, also known as DMTP, is a heterocyclic compound with a pyrazole ring structure. It is a highly versatile compound that has a wide range of applications in the field of chemistry. DMTP is used as a precursor in the synthesis of numerous organic compounds, such as pharmaceuticals, agrochemicals, and dyes. In addition, it has been studied for its potential biological activities, such as anti-inflammatory, anti-tumor, and anti-oxidant effects.
Scientific Research Applications
1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine has been studied for its potential applications in the field of chemistry. It has been used as a precursor in the synthesis of numerous organic compounds, such as pharmaceuticals, agrochemicals, and dyes. In addition, it has been studied for its potential biological activities, such as anti-inflammatory, anti-tumor, and anti-oxidant effects. 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine has also been used in the synthesis of novel pyrazole derivatives, which have been found to have anti-inflammatory and anti-cancer properties.
Mechanism of Action
The mechanism of action of 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine is not well understood. However, it is believed that the compound acts by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. In addition, 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine has been found to inhibit the activity of other enzymes, such as lipoxygenase (LOX) and 5-lipoxygenase (5-LOX), which are involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects
1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine has been found to have several biochemical and physiological effects. In vitro studies have shown that 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine has anti-inflammatory and anti-tumor effects. In addition, it has been found to inhibit the activity of several enzymes, such as COX-2, LOX, and 5-LOX, which are involved in the production of pro-inflammatory mediators. 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine has also been found to possess anti-oxidant properties, which may be beneficial in the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
The use of 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine in laboratory experiments has several advantages. It is a highly versatile compound that can be used as a precursor in the synthesis of numerous organic compounds. In addition, it is relatively easy to synthesize and can be used in a wide range of reactions. However, it is important to note that 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine is a highly reactive compound, and should be handled with caution.
Future Directions
The potential future directions for the use of 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine are numerous. It could be used in the synthesis of novel pyrazole derivatives, which could have potential anti-inflammatory and anti-cancer properties. In addition, it could be used in the development of new drugs that target specific enzymes involved in the production of pro-inflammatory mediators. Finally, it could be used to develop new compounds with anti-oxidant properties, which could be beneficial in the prevention of certain diseases.
Synthesis Methods
1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine can be synthesized from 1,3-dimethyl-5-fluoromethyl-1H-pyrazole (DMFP) and trifluoromethanesulfonic anhydride (TFA). DMFP is reacted with TFA in the presence of a catalytic amount of pyridine to form 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine. The reaction has been reported to be successful under mild conditions, with yields of up to 96%. The reaction requires a temperature of -78°C to -15°C, and can be completed within 1 hour.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine involves the condensation of 3,5-dimethylpyrazole-4-carboxaldehyde with 2-(trifluoromethyl)pyridine in the presence of a base, followed by cyclization to form the desired product.", "Starting Materials": [ "3,5-dimethylpyrazole-4-carboxaldehyde", "2-(trifluoromethyl)pyridine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 3,5-dimethylpyrazole-4-carboxaldehyde and 2-(trifluoromethyl)pyridine in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid to form the intermediate 1,3-dimethyl-5-(trifluoromethyl)pyrazole-4-carboxylic acid.", "Step 4: Cyclize the intermediate by heating with a dehydrating agent (e.g. phosphorus oxychloride) to form 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine.", "Step 5: Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
2416230-99-2 |
Product Name |
1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine |
Molecular Formula |
C9H8F3N3 |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
